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Compound of Interest

Compound Name: 2-Cyclopropylethanol

Cat. No.: B145733 Get Quote

Essential Safety and Handling Guide for 2-
Cyclopropylethanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Cyclopropylethanol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.
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Property Value Source

CAS Number 2566-44-1 [1][2][3][4][5][6][7][8][9]

Molecular Formula C5H10O [1][2][4][6][8][10]

Molecular Weight 86.13 g/mol [1][8][10][11]

Appearance Clear Colorless Liquid/Oil [3]

Boiling Point 137-138°C at 760 mmHg [2][3]

Flash Point 47°C [2][3]

Solubility

Miscible with water.[2][3]

Soluble in Chloroform,

Methanol.[3]

[2][3]

Storage Temperature
Room Temperature (sealed in

dry) or -20°C
[3][5]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Cyclopropylethanol is a flammable liquid and vapor that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[10][11] Adherence to proper PPE protocols is

mandatory to minimize exposure risks.
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PPE Category Recommended Equipment
Justification & Best
Practices

Eye and Face Protection

Chemical splash goggles that

provide a tight seal around the

eyes. A face shield should be

worn in conjunction with

goggles when handling large

volumes.

Protects against splashes and

vapors which can cause

severe eye irritation.[1][10][12]

In case of eye contact, rinse

cautiously with water for

several minutes, removing

contact lenses if present and

easy to do, and continue

rinsing.[1][13]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected prior to use.

Prevents skin contact which

can cause irritation.[10] Use

proper glove removal

technique to avoid skin

contamination.[1] Dispose of

contaminated gloves after use.

[1]

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn. Ensure full coverage of

exposed skin.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, use a

NIOSH-approved respirator

with organic vapor cartridges.

Minimizes inhalation of vapors

which may cause respiratory

irritation.[1][10]

Operational Plan for Safe Handling
A systematic approach to handling 2-Cyclopropylethanol from receipt to disposal is critical for

laboratory safety.

1. Receiving and Inspection:
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Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the label information matches the order details.

Wear appropriate PPE (gloves and eye protection) during inspection.

2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[13]

Keep away from heat, sparks, open flames, and other sources of ignition.[13]

Store separately from oxidizing agents and incompatible materials.

Recommended storage temperatures are room temperature or -20°C.[3][5]

3. Experimental Use:

All handling of 2-Cyclopropylethanol should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

Ground and bond containers when transferring the liquid to prevent static discharge.[13]

Use only non-sparking tools.[13]

Avoid breathing vapors or mist.[13]

Prevent contact with skin and eyes.[4]

Wash hands thoroughly after handling.[13]

4. Spill Response:

In case of a spill, evacuate non-essential personnel from the area.

Remove all sources of ignition.[13]

Ventilate the area.
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Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[13]

Clean the spill area thoroughly with a suitable solvent.

Disposal Plan
Proper disposal of 2-Cyclopropylethanol and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 2-Cyclopropylethanol, including unused product and

contaminated materials (e.g., absorbent pads, gloves, labware), in a dedicated, properly

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless specifically instructed by your institution's

environmental health and safety (EHS) office.

2. Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area away

from ignition sources.

The storage area should be clearly marked as a hazardous waste accumulation point.

3. Waste Disposal:

Dispose of the hazardous waste through an approved waste disposal plant.[13]

Contact your institution's EHS office to arrange for the pickup and disposal of the waste

container.

Never dispose of 2-Cyclopropylethanol down the drain.[14]
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Visual Safety Workflows
The following diagrams illustrate the key safety and handling procedures for 2-
Cyclopropylethanol.
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Caption: Workflow for the safe handling of 2-Cyclopropylethanol.
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Spill Occurs
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Caption: Spill response procedure for 2-Cyclopropylethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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